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Compound of Interest

Compound Name: CAY10621

Cat. No.: B7852680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the long-term storage, stability, and

handling of CAY10621, a selective inhibitor of sphingosine kinase 1 (SPHK1). Adherence to

these protocols is crucial for ensuring the compound's integrity and obtaining reliable

experimental results.

Introduction to CAY10621
CAY10621, also known as SKI 5C, is a potent and selective inhibitor of sphingosine kinase 1

(SPHK1) with an IC₅₀ of 3.3 μM.[1][2][3][4][5] It demonstrates selectivity for SPHK1 over

SPHK2 and PKC.[1][4] By inhibiting SPHK1, CAY10621 blocks the phosphorylation of

sphingosine to form sphingosine-1-phosphate (S1P), a critical signaling lipid involved in various

cellular processes, including cell growth, proliferation, and survival. This makes CAY10621 a

valuable tool for studying the roles of SPHK1 and S1P in cancer and inflammatory diseases.[2]

Chemical and Physical Properties
A summary of the key chemical and physical properties of CAY10621 is presented in the table

below.
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Property Value

Formal Name

(4S)-2,2-dimethyl-4-(1-oxo-2-hexadecyn-1-yl)-3-

oxazolidinecarboxylic acid, 1,1-dimethylethyl

ester[1]

Synonyms SKI 5C, SPHK1 Inhibitor 5C[1][6][7]

CAS Number 120005-55-2[1][2][6][7]

Molecular Formula C₂₆H₄₅NO₄[1][6][7]

Formula Weight 435.6 g/mol [1][6]

Purity ≥98%[1][6][7]

Formulation A solution in methyl acetate[1][6]

Solubility
DMF: 3 mg/mL, DMSO: 2 mg/mL, Ethanol: 2.5

mg/mL[1][4][8]

Long-Term Storage and Stability
Proper storage is essential to maintain the stability and activity of CAY10621. The following

table summarizes the recommended storage conditions and stability information.

Parameter Recommendation

Storage Temperature -20°C[1]

Long-Term Stability ≥ 2 years at -20°C[1]

Shipping Conditions
Room temperature in the continental US; may

vary elsewhere[1][2]

Note: For stock solutions, it is recommended to store them at -80°C for use within 6 months, or

at -20°C for use within 1 month.[4] Avoid repeated freeze-thaw cycles by preparing aliquots.[4]

Experimental Protocols
Protocol for Preparation of Stock Solutions
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Materials:

CAY10621 in methyl acetate

Anhydrous dimethyl sulfoxide (DMSO) or other desired solvent (DMF, Ethanol)

Inert gas (e.g., argon or nitrogen)

Sterile, amber glass vials or polypropylene tubes

Procedure:

Equilibrate the CAY10621 vial to room temperature before opening.

Under a stream of inert gas, carefully evaporate the methyl acetate solvent.

Add the desired volume of anhydrous DMSO (or other solvent) to the vial to achieve the

target concentration (e.g., 10 mM).

Cap the vial tightly and vortex thoroughly to ensure complete dissolution. Gentle warming

(37°C) and sonication can be used to aid dissolution if necessary.

For long-term storage, dispense the stock solution into smaller, single-use aliquots in amber

glass vials or polypropylene tubes.

Store the aliquots at -20°C or -80°C.

Protocol for Assessing Long-Term Stability
This protocol outlines a general method for researchers to independently verify the long-term

stability of CAY10621 under their specific laboratory conditions.

Objective: To determine the degradation of CAY10621 over time under various storage

conditions.

Materials:

Aliquots of CAY10621 stock solution (e.g., in DMSO)
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Storage environments: -20°C freezer, 4°C refrigerator, room temperature (20-25°C) benchtop

High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS) system

Appropriate column (e.g., C18) and mobile phases

Procedure:

Time Point Zero (T=0):

Thaw one aliquot of the CAY10621 stock solution.

Analyze the sample by HPLC or LC-MS to determine the initial purity and concentration.

This will serve as the baseline.

Record the peak area and retention time of the intact CAY10621.

Sample Storage:

Place aliquots of the stock solution in the different storage environments: -20°C, 4°C, and

room temperature. Protect samples from light.

Subsequent Time Points (e.g., 1, 3, 6, 12, 24 months):

At each designated time point, retrieve one aliquot from each storage condition.

Allow the samples to equilibrate to room temperature.

Analyze the samples by HPLC or LC-MS using the same method as for the T=0 sample.

Data Analysis:

Compare the chromatograms from each time point and storage condition to the T=0

baseline.

Calculate the percentage of CAY10621 remaining by comparing the peak area of the

parent compound to the initial peak area.
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Look for the appearance of new peaks, which may indicate degradation products.

Expected Outcome: Based on supplier data, samples stored at -20°C are expected to show

minimal to no degradation over a 2-year period.[1] Samples stored at higher temperatures (4°C

and room temperature) may exhibit varying degrees of degradation.
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Caption: CAY10621 inhibits SPHK1, blocking S1P production.

Experimental Workflow for Stability Assessment
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Caption: Workflow for assessing CAY10621 stability over time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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